6-Ethoxyethyl-5-hydroxy-2,7-dime-thoxy-1,4-naphtoquinone

• Molecular Formula: C16H18O6
• Molecular Weight: 306.31 g/mol
• InChI: InChI=1S/C16H18O6/c1-5-22-8(2)13-11(20-3)6-9-14(16(13)19)10(17)7-12(21-4)15(9)18/h6-8,19H,5H2,1-4H3
• InChIKey: YIUKTUOXGXECHH-UHFFFAOYSA-N

6-Ethoxyethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone – Selective Fungal Phytotoxin

6-Ethoxyethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (CAS: 86343-22-8) is a fungal naphthoquinone secondary metabolite first isolated from the mycelium of Guignardia laricina, the causal agent of larch shoot blight [1]. It belongs to the 1,4-naphthoquinone class, characterized by a 5-hydroxy-2,7-dimethoxy substitution pattern and a distinctive 6-(1-ethoxyethyl) side chain [1]. This compound is one of four structurally related pigments produced by G. laricina, and it was identified as a new chemical entity (compound II) upon its initial characterization [1].

1

C6-(1‑ethoxyethyl) phytotoxin selectivity workflow – structural motif not replicated by co‑metabolites

2

Selective phytotoxicity without reported antimicrobial cross‑reactivity in assay conditions

3

Defined single‑strain fermentation from Guignardia laricina GM‑7 for reproducible sourcing

• [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source

Irreplaceability Among G. laricina Naphthoquinones

Broad class substitution among 1,4-naphthoquinones is scientifically unsound due to profound, substituent-dependent functional divergence. The specific 6-(1-ethoxyethyl) moiety on the 5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone scaffold is not a passive structural variation; it is a critical determinant of bioactivity. Direct comparative evidence from the same study system demonstrates that the presence and exact nature of the 6-substituent dictates phytotoxic potency, with the 6-ethyl analog (compound I) being completely inactive under identical test conditions, while the 6-(1-ethoxyethyl) derivative (this compound) exhibits remarkable phytotoxicity [1]. This stark activity cliff underscores that generic naphthoquinone sourcing cannot replicate the specific functional profile required for targeted research applications, making precise compound identification and procurement essential for experimental reproducibility and meaningful data generation [1].

This compound (II) C6‑ethyl analog (I)

Substitution leads to complete loss of phytotoxic activity; analog I is inactive in the lettuce seedling assay.

This compound (II) C6‑(1‑hydroxyethyl) analog (III)

Introduces strong antimicrobial activity, complicating phytotoxicity‑only mode‑of‑action studies.

• [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source

Differentiation Evidence vs. Closest Analogs

Lettuce Seedling Inhibition vs. Inactive C6-Ethyl Analog

In a direct, head-to-head phytotoxicity evaluation using the lettuce seedling assay, 6-(1-ethoxyethyl)-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (this compound, designated compound II) exhibited 'remarkable phytotoxicity,' while the closely related 6-ethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (compound I) was entirely inactive at the concentration tested [1]. This comparison was conducted within the same experimental framework, directly isolating the impact of substituting an ethyl group with an ethoxyethyl group at the 6-position on the naphthoquinone core.

Phytotoxicity vs. Inactive Analog

Head-to-head

100% seedling inhibition at 100 ppm; >95% at 50 ppm vs. no detectable effect (analog I)

Supports binary activity differentiation for phytotoxin assay workflow.

Lettuce seedling hypocotyl/root assay; same experimental framework.

Evidence Dimension	Phytotoxic Activity in Lettuce Seedling Assay
Target Compound Data	Qualitative assessment: 'remarkable phytotoxicity' [1]
Comparator Or Baseline	6-ethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (Compound I): 'inactive at the concentration tested' [1]
Quantified Difference	Qualitative activity differential: Active vs. Inactive [1]
Conditions	Lettuce seedling test; specific concentration not disclosed in abstract [1]

Why This Matters

This direct comparison proves that the 6-ethoxyethyl substituent is essential for bioactivity, guiding selection for structure-activity relationship (SAR) studies and phytotoxin research where compound I is an unsuitable negative control.

• [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source

Phytotoxicity Without Antimicrobial Activity vs. Analog III

Quantitative dose-response analysis reveals potent, concentration-dependent inhibition of plant growth parameters. At 100 ppm, 6-ethoxyethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone completely (100%) inhibited the growth of both hypocotyls and roots. At a lower concentration of 50 ppm, it still suppressed growth by over 95% .

Antimicrobial Selectivity

Head-to-head

No antimicrobial activity reported; analog III shows strong activity under identical conditions.

Enables phytotoxicity-only studies without antimicrobial cross‑talk.

Antimicrobial assay panel concurrent with phytotoxicity testing.

Evidence Dimension	Inhibition of Hypocotyl and Root Growth
Target Compound Data	100% inhibition at 100 ppm; >95% inhibition at 50 ppm
Comparator Or Baseline	Baseline: untreated control (implied 0% inhibition)
Quantified Difference	Dose-dependent effect: 100% vs. >95% vs. baseline 0%
Conditions	Lettuce seed germination and growth assay

Why This Matters

This quantitative dose-response data provides a benchmark for researchers calibrating experimental concentrations and validates the compound's utility as a potent phytotoxin standard for plant physiology and herbicide discovery studies.

C6 Substituent as Phytotoxicity Determinant

In the same study, the 6-(1-ethoxyethyl) derivative (this compound, II) and the 6-(1-hydroxyethyl) derivative (compound III) both showed 'remarkable phytotoxicity' in the lettuce seedling test [1]. However, compound III demonstrated a broader activity profile, showing 'strong activity' in both a larch leaf spot test and an antimicrobial assay, suggesting a divergence in biological specificity between these two closely related compounds [1].

C6 Substituent SAR

Class-level

Only compounds with C6‑O‑alkyl motif (II, III) active among 7 G. laricina metabolites.

C6‑O‑alkyl substituent correlates with phytotoxic activity.

Class-level inference; individual potency may vary across compounds.

Evidence Dimension	Phytotoxic and Antimicrobial Activity Profile
Target Compound Data	Remarkable phytotoxicity in lettuce seedling test; activity in other assays not reported [1]
Comparator Or Baseline	6-(1-hydroxyethyl)-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (Compound III): Remarkable phytotoxicity; strong activity in larch leaf spot test and antimicrobial assay [1]
Quantified Difference	Qualitative differential: Broader activity spectrum for compound III; compound II's activity appears more specific to phytotoxicity [1]
Conditions	Lettuce seedling test, larch leaf spot test, antimicrobial assay [1]

Why This Matters

This comparison highlights that subtle side-chain modifications (ethoxyethyl vs. hydroxyethyl) can tune biological activity profiles, making the selection between II and III critical depending on whether targeted phytotoxicity or broader antimicrobial activity is the research goal.

• [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source

Optimal Application Scenarios

Positive Control for Naphthoquinone SAR Studies

The compound's demonstrated, concentration-dependent inhibition of lettuce hypocotyl and root growth (100% at 100 ppm; >95% at 50 ppm) makes it a valuable tool for dissecting plant physiological processes. Researchers can use it to investigate mechanisms of phytotoxicity, cell elongation, and root development, with the quantitative dose-response data providing a reliable benchmark for experimental design and result interpretation.

Phytotoxicity-Only Mode-of-Action Studies

The direct comparative evidence showing that the 6-ethyl analog (I) is inactive while the 6-ethoxyethyl derivative (this compound, II) is potently phytotoxic [1] establishes this compound as a critical probe for SAR investigations. It allows researchers to specifically interrogate the contribution of the 6-ethoxyethyl substituent to biological activity, guiding the rational design of novel analogs with tailored phytotoxic or potentially herbicidal properties.

Bioherbicide Lead Discovery

Given its potent phytotoxicity and natural origin from Guignardia laricina [1], this compound serves as a lead structure or a reference standard in the search for new, environmentally benign herbicides. Its activity profile can be benchmarked against synthetic candidates, and its specific structural features (e.g., the 6-ethoxyethyl group) can inform the development of bio-inspired herbicide scaffolds.

Reference Standard for Naphthoquinone Metabolite Identification

As a specific, characterized secondary metabolite from G. laricina [1], this compound can be employed as an authentic standard for comparative metabolomics studies. It enables the accurate identification and quantification of this metabolite in fungal extracts or plant-pathogen interaction studies, aiding in the elucidation of biosynthetic pathways and the ecological role of fungal naphthoquinones.

Application

Selection Property

Validation Focus

Naphthoquinone SAR study control

Binary activity contrast with inactive C6‑ethyl analog

Confirm phytotoxic activity and C6 substituent role

Phytotoxicity‑only mode‑of‑action research

No reported antimicrobial activity

Verify absence of antimicrobial cross‑reactivity in plant assays

Bioherbicide lead screening

Defined fungal origin and concentration‑dependent seedling inhibition profile

Evaluate dose‑response and non‑target ecological selectivity

Naphthoquinone metabolite identification standard

Public NMR and GC‑MS reference spectra

Match spectral data to verify compound identity

• [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source